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Compound of Interest

Compound Name: Reactive Green 19

Cat. No.: B12281969 Get Quote

An In-depth Overview of the Chemical Properties, Biological Activity, and Research

Applications of a Versatile Triazine Dye

Introduction
Reactive Green 19 is a synthetic anionic dye belonging to the dichlorotriazine class of reactive

dyes.[1] Historically utilized in the textile industry for its ability to form covalent bonds with

cellulosic fibers, its unique chemical structure and reactive properties have garnered interest in

various scientific research and development domains. This technical guide provides a

comprehensive overview of the chemical structure, molecular weight, known biological

activities, and potential applications of Reactive Green 19 for researchers, scientists, and drug

development professionals.

Chemical Structure and Physicochemical Properties
Reactive Green 19 is a complex polyaromatic molecule characterized by multiple sulfonate

groups, which confer water solubility, and two reactive dichlorotriazine moieties. These triazine

rings are the key to its reactivity, allowing for nucleophilic substitution reactions with hydroxyl,

amino, and thiol groups present in biomolecules.
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Property Value Reference

IUPAC Name

hexasodium;(6E)-4-amino-3-

[[4-[[4-chloro-6-(3-

sulfonatoanilino)-1,3,5-triazin-

2-yl]amino]-2-

sulfonatophenyl]diazenyl]-6-

[[4-[[4-chloro-6-(3-

sulfonatoanilino)-1,3,5-triazin-

2-yl]amino]-2-

sulfonatophenyl]hydrazinyliden

e]-5-oxonaphthalene-2,7-

disulfonate

[2]

Molecular Formula C40H23Cl2N15Na6O19S6 [1]

Molecular Weight 1418.94 g/mol [1]

CAS Number 61931-49-5 [1]

Appearance Blue-green powder [1]

Solubility 120 g/L in water at 20°C [1]

Hydrogen Bond Donor Count 6 [3]

Hydrogen Bond Acceptor

Count
34 [3]

Rotatable Bond Count 12 [3]

Topological Polar Surface Area 611 Å² [3]

alt text

Biological Activity and Toxicological Profile
The biological activity of Reactive Green 19 is primarily linked to its reactive nature and its

ability to interact with biological macromolecules.

Cytotoxicity and Genotoxicity
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Studies have shown that Reactive Green 19 exhibits cytotoxic effects. In vitro experiments

using human cell lines have demonstrated concentration-dependent cytotoxicity in both

immortalized human keratinocyte (HaCaT) and hepatic (HepaRG) cell lines.[4] The molecular

weight of reactive dyes may be a contributing factor to their cytotoxic potential.[4]

Of significant interest to researchers is the genotoxic potential of Reactive Green 19. It has

been reported to cause DNA damage in human skin models.[5] The mechanism of DNA

damage by reactive species can involve the direct oxidation of DNA bases, particularly

guanine, which has the lowest oxidation potential.[5] This can lead to the formation of lesions

such as 8-oxo-7,8-dihydro-2ʹ-deoxyguanosine (8-oxodG), a promutagenic lesion.[6] The

presence of reactive electrophilic groups in the dye molecule could also lead to the formation of

DNA adducts, further contributing to its genotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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